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Abstract

This technical guide provides a comprehensive overview of the seminal early experimental
evidence that led to the confirmation of the existence of quarks. The primary focus is on the
deep inelastic scattering (DIS) experiments conducted at the Stanford Linear Accelerator
Center (SLAC) between 1967 and 1973. This document details the theoretical underpinnings,
experimental methodologies, and key quantitative results that revolutionized our understanding
of the fundamental structure of matter. It is intended for researchers, scientists, and
professionals in the fields of particle physics and drug development who require a detailed
technical understanding of this landmark discovery.

Introduction

The concept of quarks was independently proposed by Murray Gell-Mann and George Zweig
in 1964 to explain the observed patterns in the properties of hadrons.[1] However, for several
years, quarks were largely considered a mathematical abstraction rather than physical entities.
The crucial turning point came with a series of experiments at the Stanford Linear Accelerator
Center (SLAC), a collaboration between SLAC and the Massachusetts Institute of Technology
(MIT).[1][2] These experiments, which ran from 1967 to 1973, provided the first direct
experimental evidence for the existence of point-like, fractionally charged constituents within
protons and neutrons.[1] This discovery was so profound that it earned Jerome I. Friedman,
Henry W. Kendall, and Richard E. Taylor the 1990 Nobel Prize in Physics.[3][4]
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This guide will delve into the technical details of these experiments, presenting the quantitative
data that emerged and the experimental protocols that were employed.

Theoretical Framework

The theoretical foundation for the discovery of quarks in deep inelastic scattering experiments
rested on two key concepts: the parton model and Bjorken scaling.

The Parton Model

Proposed by Richard Feynman in 1969, the parton model posited that at very high energies, a
nucleon (a proton or neutron) could be viewed as a collection of independent, point-like
constituents called "partons”.[2] In the context of electron-nucleon scattering, the high-energy
virtual photon exchanged between the electron and the nucleon interacts with one of these
partons incoherently. This "impulse approximation" was a crucial simplification that allowed for
the interpretation of the experimental results. The partons were later identified as the quarks
and gluons of the quark model.

Bjorken Scaling

James Bjorken, in 1968, predicted a phenomenon known as "scaling."” He argued that in the
"deep inelastic" regime—where both the energy and momentum transfer from the electron to
the nucleon are large—the structure functions describing the scattering process would not
depend on the energy and momentum transfer independently, but only on their ratio.[2] This
dimensionless ratio is known as the Bjorken scaling variable, x. The observation of this scaling
behavior would be strong evidence for the scattering of electrons off point-like particles.

The Bjorken scaling variable x is defined as:

x = Z-x=2MvQ2

where:

e Q2is the square of the four-momentum transfer from the electron.
e M is the mass of the nucleon.

v is the energy transfer from the electron in the laboratory frame.
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The structure functions, denoted as F1 and F2, were predicted to be functions of x alone in the
deep inelastic limit:

MW, (Q?,v) - F;(x)MW1(Q2,v)-F1(x)
vW, (0, v) —» F,(x)VW2(Q2,v)-F2(x)

The experimental confirmation of this scaling was a pivotal moment in the discovery of quarks.

Key Experiments: Deep Inelastic Scattering at SLAC

The SLAC-MIT experiments were the first to probe the deep inelastic region of electron-
nucleon scattering with sufficient energy and precision to reveal the internal structure of the
proton and neutron.

Experimental Setup and Protocol

The core of the experimental setup was the two-mile-long Stanford Linear Accelerator, which
could accelerate electrons to energies up to 20 GeV.[5]

Experimental Protocol:

o Electron Beam Generation: A high-intensity beam of electrons was generated and
accelerated by the linear accelerator.

o Target Interaction: The high-energy electron beam was directed onto a liquid hydrogen (for a
proton target) or a liquid deuterium (for a proton and neutron target) target.

o Scattered Electron Detection: The scattered electrons were detected by a large magnetic
spectrometer. This spectrometer could be moved to different angles to measure the
scattered electron's energy and momentum.[6]

o Data Acquisition: For a given incident electron energy and scattering angle, the number of
scattered electrons was measured over a range of final energies. This allowed for the
determination of the double-differential cross-section.

o Radiative Corrections: The raw data were corrected for radiative effects, where the electron
emits a real photon before or after the primary scattering event. These corrections were
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crucial for the accurate extraction of the structure functions.[7]
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Caption: Experimental workflow of the SLAC-MIT deep inelastic scattering experiments.

Data Presentation

The key results of the SLAC-MIT experiments were the measurements of the structure function
F2 as a function of the Bjorken scaling variable x. The data demonstrated that for a wide range
of Q2, F2 was approximately a function of x alone, confirming Bjorken's scaling prediction.
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Table 1: Key Observations and Interpretations from the SLAC-MIT Deep Inelastic Scattering
Experiments.

Below is a summary of representative data for the proton structure function Fz as a function of
x for different values of Q2.
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X =Q2/(2Mv) Q2 (GeVic)z=2 Q2 (GeVic)2=5 Q2 (GeVic)2=10
0.1 ~0.35 ~0.36 ~0.37
0.2 ~0.33 ~0.34 ~0.35
0.3 ~0.28 ~0.29 ~0.30
0.4 ~0.20 ~0.21 ~0.22
0.5 ~0.12 ~0.13 ~0.13
0.6 ~0.06 ~0.06 ~0.07

Table 2: Representative Data for the Proton Structure Function Fz(x, Q2) from Early SLAC
Experiments (lllustrative Values).Note: These are illustrative values based on published plots
and are intended to demonstrate the scaling phenomenon.

Logical Pathway to the Quark Model

The experimental results from the SLAC-MIT collaboration provided a clear and logical
progression of evidence that solidified the quark model as a physical reality.
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Caption: Logical pathway from theoretical predictions to the experimental confirmation of
quarks.

Conclusion

The deep inelastic scattering experiments at SLAC provided the first compelling, direct
experimental evidence for the existence of quarks as real, physical entities within protons and
neutrons. The observation of Bjorken scaling, the verification of the Callan-Gross relation, and
the insights from the momentum sum rule collectively painted a picture of the nucleon as a
composite object made of point-like, spin-1/2, fractionally charged patrticles, held together by
gluons. This groundbreaking work laid the foundation for the development of the Standard
Model of particle physics and remains a cornerstone of our modern understanding of the
fundamental constituents of matter.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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